Cas no 80828-13-3 ((2R,3aR,7aR)-rel-OctahydroIndole-2-carboxylic Acid)

• Product Name: (2R,3aR,7aR)-rel-OctahydroIndole-2-carboxylic Acid
• CAS No: 80828-13-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD07852084
• CID: 60262
• PubChem ID: 3274680
• Update Time: 2024-10-27

(2R,3aR,7aR)-rel-OctahydroIndole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Octahydro-1H-indole-2-carboxylic acid
• (2R,3aR,7aR)-rel-OctahydroIndole-2-carboxylic Acid
• (2R,3aR,7aR)-rel-Octahydro-indole-2-carboxylic acid
• AMY31591
• SY021277
• DS-0910
• H-Oic-OH;(2S,3aS,7aS)-1-Octahydro-1H-indole-2-carboxylic acid
• FT-0647480
• 1H-Indole-2-carboxylic acid, octahydro-, (2R,3aR,7aR)-rel-
• Octahydro-1H-indole-2-carboxylic acid HCl
• SB45365
• SB45003
• 82717-40-6
• AKOS000121044
• SB45705
• MFCD09842285
• CQYBNXGHMBNGCG-UHFFFAOYSA-N
• CCG-353297
• SB45074
• CS-0035056
• FT-0602575
• EN300-54024
• A839984
• AB42766
• CS-WAA0106
• 4-Acetlimidazole
• FS-3070
• 108507-42-2
• SY116352
• (2R,3aS,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylic acid
• L-Octahydroindole-2-carboxylicacid
• A864362
• A856010
• Z104507234
• MFCD00171406
• FT-0641788
• 80828-13-3
• AKOS016042479
• Octahydro-indole-2-carboxylic acid
• A9970
• 1H-Indole-2-carboxylicacid,octahydro-(9CI)
• AC-1242
• SCHEMBL44497
• 2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylic Acid
• rel-(2S, 3aR,7aR)-Octahydro-indole-2-carboxylic acid
• L-Octahydroindole-2-carboxylic acid
• 1H-Indole-2-carboxylic acid, octahydro-, (2a,3aa,7ab)-
• 1-Piperazinecarboxylicacid, 3-oxo-, 1,1-dimethylethyl ester
• SB33687
• Octahydroindole-2-Carboxylic Acid
• perhydroindole-2-carboxylic acid
• SB47770
• SB38898
• 2-perhydroindolecarboxylic acid
• 1H-Indole-2-carboxylic acid, octahydro-, (2α,3aβ,7aβ)- (9CI)
• 1H-Indole-2-carboxylic acid, octahydro-, (2α,3aβ,7aβ)-(±)- (ZCI)
• rel-(2R,3aR,7aR)-Octahydro-1H-indole-2-carboxylic acid (ACI)
• DB-017948
• STL301689
• DB-056464
• Octahydro-1H-indole-2-carboxylicacid

• MDL： MFCD07852084
• Inchi： 1S/C9H15NO2/c11-9(12)8-5-6-3-1-2-4-7(6)10-8/h6-8,10H,1-5H2,(H,11,12)/t6-,7-,8-/m1/s1
• InChI Key： CQYBNXGHMBNGCG-BWZBUEFSSA-N
• SMILES： C([C@@H]1N[C@@H]2CCCC[C@@H]2C1)(=O)O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Melting Point: 268-270 °C
• Boiling Point: 318.6±25.0 °C at 760 mmHg

(2R,3aR,7aR)-rel-OctahydroIndole-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives